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Compound of Interest

Compound Name: Lanthanum sulfide

Cat. No.: B078310

Lanthanum sesquisulfide (Laz2Ss) is known to exist in at least three different crystal structures,
designated as a, 3, and y phases. The transitions between these phases are temperature-
dependent. The high-temperature y-phase is noted for its cubic ThsPa-type structure. The
existence of a pure B-phase is a subject of discussion in the scientific community, with some
evidence suggesting it may be an oxysulfide, La10S140, stabilized by the presence of oxygen.
Below is a summary of the reported phase transition temperatures for LazSs.
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Reported Reported
Phase Crystal Space
. Temperatur  Temperatur Notes
Transition . . System Group
e (Celsius) e (Kelvin)
a:
a-p 900 °CJ[1] 1173 K[1] Orthorhombic  a: Pnma
B: Tetragonal
1173 K[2]
The presence
B: of oxygen
' _ can influence
B-vy 1300 °C[1] 1573 K[1] Tetragonaly: y: 143d ) .
this transition
Cubic
temperature.
[3]
Another
source
1450 + 50 1723 + 50 reports the
°C[3] K[3] transition at
around 1573
K.[4]
1573 K[2]

Logical Relationships and Experimental Workflow
Lanthanum Sulfide Phase Transition Pathway

The relationship between the different phases of lanthanum sulfide as a function of

temperature can be visualized as a sequential transformation from the low-temperature a-

phase to the high-temperature y-phase.
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Lanthanum Sulfide Phase Transitions
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Caption: Phase transition pathway of La2Ss with increasing temperature.

General Experimental Workflow for Phase Transition
Analysis

The determination of phase transition temperatures in materials like lanthanum sulfide
typically follows a systematic experimental workflow involving synthesis, characterization, and
data analysis.
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Experimental Workflow for Phase Transition Analysis
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Caption: A typical experimental workflow for determining phase transition temperatures.

Experimental Protocols

The characterization of lanthanum sulfide phase transitions relies on several key analytical
techniques. Below are detailed methodologies for these experiments.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique used to measure the heat flow
associated with thermal transitions in a material.

o Objective: To determine the temperature and enthalpy of phase transitions in LazSs.

 Instrumentation: A high-temperature differential scanning calorimeter, such as a Netzsch
DSC 404 F1 Pegasus, is suitable for these measurements.[5]

e Sample Preparation:
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o A small amount of the lanthanum sulfide powder (typically 5-20 mg) is accurately
weighed.

o The powder is placed in an inert crucible, commonly made of alumina (Al20s) or platinum,
which is stable at high temperatures.[5]

o An empty crucible of the same material is used as a reference.[6]

o Experimental Parameters:

o Atmosphere: The measurement is conducted under an inert atmosphere, such as flowing
nitrogen or argon, to prevent oxidation of the sulfide sample at elevated temperatures.[1]

o Temperature Program: The sample is heated at a constant rate, typically between 5 to 20
°C/min, over a temperature range that encompasses the expected phase transitions.[6]
For LazSs, a range from room temperature up to 1500°C would be appropriate to observe
both a — B and 3 — vy transitions.

o Data Acquisition: The difference in heat flow between the sample and the reference is
recorded as a function of temperature. Endothermic peaks in the DSC curve indicate the
temperatures at which phase transitions occur.

High-Temperature X-Ray Diffraction (HT-XRD)

High-Temperature X-Ray Diffraction is employed to identify the crystal structure of the different
phases of LazSs at elevated temperatures.

o Objective: To determine the crystal structure of the a, 3, and y phases of La2Ss and to
observe the structural changes at the transition temperatures.

 Instrumentation: A powder X-ray diffractometer equipped with a high-temperature furnace
chamber.

e Sample Preparation:

o Athin layer of the lanthanum sulfide powder is mounted on a sample holder made of a
high-temperature resistant material like platinum or tungsten.[4]
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o Experimental Parameters:

o Atmosphere: Similar to DSC, an inert atmosphere or vacuum is maintained within the
furnace to prevent sample degradation.

o Temperature Program: The sample is heated to specific temperatures corresponding to
the a, B, and y phases, as identified by DSC. XRD patterns are collected isothermally at
each of these temperatures. Alternatively, diffraction patterns can be collected
continuously as the temperature is ramped to observe the transition in real-time.[7]

o Data Acquisition:
s X-ray Source: Commonly Cu Ka radiation.

= Scan Range: A 20 range appropriate for identifying the characteristic diffraction peaks of
the expected phases (e.g., 20-80°).

» Data Analysis: The obtained diffraction patterns are analyzed using crystallographic
databases to identify the crystal structure and space group of each phase.

Raman Spectroscopy

Raman spectroscopy is a powerful technique for probing the vibrational modes of a material,
which are sensitive to changes in crystal structure.

» Objective: To obtain the vibrational fingerprint of each La=Ss phase and to monitor the
changes in these vibrational modes across the phase transitions.

e Instrumentation: A Raman spectrometer equipped with a laser excitation source, a high-
resolution spectrometer, and a sensitive detector. For high-temperature measurements, a
heating stage is required.

e Sample Preparation:
o A small amount of the LazSs powder is placed on a suitable substrate for analysis.

o Experimental Parameters:
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o Laser Source: A common choice is a visible laser, such as a 532 nm Nd:YAG laser.[3]

o Laser Power: The laser power should be kept low to avoid localized heating of the sample,
which could inadvertently induce a phase transition.

o Data Acquisition: Raman spectra are collected at different temperatures, corresponding to
the stable regions of the a, (3, and y phases.

o Spectral Analysis: The appearance, disappearance, or shift in Raman peaks as a function
of temperature provides evidence of a phase transition and gives insight into the structural
changes occurring at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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